Cas no 2055014-64-5 (Azido-PEG6-NHS ester)

Azido-PEG6-NHS ester is a heterobifunctional crosslinker featuring an azide group and an NHS ester, connected by a hexaethylene glycol (PEG6) spacer. The NHS ester enables efficient conjugation with primary amines, forming stable amide bonds, while the azide group allows for subsequent click chemistry reactions, such as CuAAC with alkynes. The PEG6 spacer enhances solubility in aqueous and organic solvents, reducing steric hindrance and improving reaction efficiency. This reagent is particularly useful for bioconjugation applications, including protein labeling, surface modification, and biomaterial functionalization. Its water-soluble and biocompatible properties make it suitable for use in biological systems. The product is typically supplied as a high-purity solid, ensuring reliable performance in sensitive applications.

Azido-PEG6-NHS ester structure

Product Name:Azido-PEG6-NHS ester

CAS No:2055014-64-5

MF:C₁₉H₃₂N₄O₁₀

MW:476.478185653687

CID:3045317

Update Time:2025-05-27

Azido-PEG6-NHS ester Chemical and Physical Properties

Names and Identifiers

- Azido-PEG6-NHS ester
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- Inchi： 1S/C19H32N4O10/c20-22-21-4-6-28-8-10-30-12-14-32-16-15-31-13-11-29-9-7-27-5-3-19(26)33-23-17(24)1-2-18(23)25/h1-16H2
- InChI Key： WXKOAPGNZNSYPW-UHFFFAOYSA-N
- SMILES： O(C(CCOCCOCCOCCOCCOCCOCCN=[N+]=[N-])=O)N1C(CCC1=O)=O

Computed Properties

Exact Mass: 476.211843g/mol
Monoisotopic Mass: 476.211843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 33
Rotatable Bond Count: 23
Complexity: 599
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 133
Molecular Weight: 476.5g/mol

Azido-PEG6-NHS ester Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21506-250mg	Azido-PEG6-NHS ester	2055014-64-5	98%	250mg	5415CNY	2021-05-07
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